4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 4-[5-(2-methylcyclopropyl)furan-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C12H15NO2/c1-7-4-9(7)11-3-2-10(15-11)8-5-12(14)13-6-8/h2-3,7-9H,4-6H2,1H3,(H,13,14)
• InChI Key: ZQBCISUAGBWZLT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2=CC=C(O2)C3CC(=O)NC3

Description

4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one is a compound that features a pyrrolidinone ring substituted with a furan ring and a methylcyclopropyl group

Preparation Methods

The synthesis of 4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one can be achieved through several synthetic routes. One common method involves the construction of the pyrrolidinone ring from cyclic or acyclic precursors, followed by the functionalization of the preformed ring. The reaction conditions typically involve the use of specific reagents and catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential biological activities and therapeutic properties. Additionally, it has applications in the pharmaceutical industry as a potential drug candidate .

Mechanism of Action

The mechanism of action of 4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the intended application .

Comparison with Similar Compounds

4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one can be compared with other similar compounds, such as pyrrolidine-2-one derivatives and furan-containing compounds. These compounds share some structural similarities but differ in their specific substituents and functional groups. The uniqueness of this compound lies in its combination of a pyrrolidinone ring with a furan ring and a methylcyclopropyl group, which imparts distinct chemical and biological properties .